(S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine physical properties
(S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine physical properties
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of designing active pharmaceutical ingredients (APIs) that can overcome target mutations and poor pharmacokinetic profiles. One of the most critical chiral synthons to emerge in recent years for tackling these issues is (S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine .
This whitepaper provides an in-depth technical analysis of its physicochemical properties, its mechanistic role in targeted therapeutics, and a self-validating experimental workflow for its integration into complex molecular scaffolds.
Part 1: Physicochemical Profiling & Mechanistic Causality
The structural architecture of (S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine—a rigid cyclic amine coupled with an ortho-trifluoromethylated phenyl ring—confers a unique set of physical properties that are highly desirable in medicinal chemistry.
Quantitative Physical Properties
Below is a consolidated summary of the compound's physical and chemical data, primarily handled in its stable hydrochloride salt form to prevent oxidative degradation and racemization during storage .
| Property | Value |
| IUPAC Name | (2S)-2-[2-(trifluoromethyl)phenyl]pyrrolidine |
| Molecular Formula | C₁₁H₁₂F₃N (Free base); C₁₁H₁₂F₃N • HCl (Hydrochloride) |
| Molecular Weight | 215.21 g/mol (Free base); 251.67 g/mol (HCl salt) |
| CAS Registry Number | 1391392-07-6 (S-enantiomer HCl); 524674-04-2 (Racemic base) |
| Boiling Point | 246.7 °C at 760 mmHg |
| Density | 1.179 g/cm³ |
| Flash Point | 103 °C |
| Physical State | Colorless to pale yellow liquid (Base); White powder (HCl salt) |
The Causality of the Trifluoromethyl (-CF₃) Group
In drug design, the inclusion of the -CF₃ group at the ortho position is not merely for lipophilicity; it is a calculated stereoelectronic maneuver.
-
Conformational Locking: The bulky -CF₃ group induces a severe steric clash with the adjacent pyrrolidine ring. This restricts the dihedral angle between the phenyl and pyrrolidine rings, locking the molecule into a specific conformation. When this moiety binds to a target protein, the entropic penalty is significantly reduced because the molecule is already pre-organized into its bioactive conformation.
-
pKa Modulation: The strong electron-withdrawing nature of the -CF₃ group via inductive effects lowers the pKa of the pyrrolidine nitrogen. A less basic amine often translates to improved membrane permeability and a reduced risk of phospholipidosis, enhancing the overall oral bioavailability of the final drug product.
Part 2: Applications in Targeted Therapeutics
The (S)-enantiomer is heavily utilized in the synthesis of two major classes of targeted therapies:
-
Next-Generation Bcl-2 Inhibitors: First-generation Bcl-2 inhibitors (like Venetoclax) often face clinical resistance due to the Gly101Val mutation in the Bcl-2 protein, which reduces drug binding affinity by ~180-fold. The (S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine scaffold acts as a bulky, highly lipophilic N-linked heterocycle that effectively penetrates and anchors into the mutated hydrophobic P2 groove of Bcl-2, restoring the apoptotic signaling cascade in malignant cells .
-
TRK Kinase Inhibitors: Abnormal TRK kinase activity drives various neuroblastomas and carcinomas. The chiral pyrrolidine core serves as a rigid spatial director, perfectly orienting the pharmacophore within the ATP-binding pocket of the TRK kinase to block phosphorylation .
Part 3: Mechanistic Pathway Visualization
The following diagram illustrates the causality of incorporating this chiral synthon into a Bcl-2 inhibitor, demonstrating how it overcomes mutational resistance to trigger targeted cell death.
Bcl-2 inhibition pathway triggered by the (S)-pyrrolidine derivative.
Part 4: Experimental Protocol - Buchwald-Hartwig Amination
This protocol is designed as a self-validating system : the success of the reaction is intrinsically tied to the preservation of the enantiomeric excess (ee), which is verified in the final step.
Step-by-Step Methodology
Step 1: Reagent Preparation & Free-Basing
-
Action: In a nitrogen-filled glovebox, combine (S)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine HCl (1.0 equiv), the target aryl bromide (0.95 equiv), and Sodium tert-butoxide (NaOtBu) (2.5 equiv) in a reaction vial.
-
Causality: The HCl salt is used for its bench stability, but cross-coupling requires a free amine. Using 2.5 equivalents of NaOtBu serves a dual purpose: 1.0 equiv neutralizes the HCl salt in situ, while the remaining 1.5 equiv participates in the catalytic cycle to deprotonate the Pd-bound amine. The aryl halide is kept sub-stoichiometric (0.95 equiv) to guarantee its complete consumption, eliminating the need for complex downstream chromatography.
Step 2: Catalyst Activation
-
Action: In a separate vial, dissolve Pd₂(dba)₃ (0.02 equiv) and BrettPhos ligand (0.04 equiv) in anhydrous toluene. Stir for 10 minutes at room temperature until the solution turns deep red.
-
Causality: BrettPhos is specifically chosen because its bulky, electron-rich biaryl structure facilitates reductive elimination while suppressing unwanted β-hydride elimination. Pre-activation ensures the formation of the active monomeric L-Pd(0) species before it encounters the bulky amine, preventing catalyst poisoning.
Step 3: Thermal Cycling
-
Action: Transfer the activated catalyst solution to the main reaction vial. Seal and heat at 90 °C for 12 hours.
-
Causality: The elevated temperature provides the exact kinetic energy required to overcome the high activation barrier imposed by the ortho-CF₃ steric clash during the transmetallation step.
Step 4: Workup and Self-Validation
-
Action: Cool the mixture, dilute with ethyl acetate, and filter through a Celite pad to remove palladium black. Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.
-
Validation (Critical): Analyze the crude product via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA mobile phase).
-
Causality: This is the self-validating checkpoint. If the enantiomeric excess (ee) remains >99%, it confirms that the thermal conditions were perfectly optimized—sufficient to drive the coupling, but mild enough to prevent deprotonation and racemization at the sensitive chiral center.
References
- Irm Llc. "Compounds and compositions as trk inhibitors" (WO2012034095A1). Google Patents.
- Beigene, Ltd. "Bcl-2 INHIBITORS" (WO2019210828A1). Google Patents.
-
BuyersGuideChem. "2-(2-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride | C11H12F3N". BuyersGuideChem Database. URL:[Link]
